Cas no 903865-59-8 (5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 903865-59-8
• MF: C₂₂H₁₉FN₄O₃
• MW: 406.409668207169
• CID: 5425920
• Update Time: 2025-09-28

5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H19FN4O3/c1-29-19-5-3-2-4-17(19)20-25-18(14-24)22(30-20)27-12-10-26(11-13-27)21(28)15-6-8-16(23)9-7-15/h2-9H,10-13H2,1H3
• InChI Key： ZJKJTKPRXPYUIL-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(F)C=C3)CC2)=C(C#N)N=C1C1=CC=CC=C1OC

Additional information on 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile

5-4-(4-Fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile, identified by the CAS number 903865-59-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a piperazine ring, a fluoro-substituted benzoyl group, and a methoxyphenyl moiety, all connected through an oxazole ring. The presence of these functional groups makes it a versatile molecule with potential uses in drug design and development.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway, reducing production costs and improving yields. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the oxazole ring, a critical step in the synthesis process.

One of the most notable applications of this compound is its role as a lead molecule in drug discovery programs targeting various therapeutic areas. Preclinical studies have demonstrated its potential as an inhibitor of specific kinase enzymes, which are implicated in several pathological conditions such as cancer and inflammatory diseases. The fluoro group at the benzoyl position is particularly important for enhancing the compound's bioavailability and selectivity towards its target enzymes.

Moreover, the methoxyphenyl group contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with cellular targets. Recent research has focused on modifying this group to further optimize pharmacokinetic properties without compromising efficacy. For example, substituting the methoxy group with other electron-donating or withdrawing groups has been explored to modulate the compound's solubility and metabolic stability.

The oxazole ring serves as a scaffold that facilitates interactions with biological macromolecules such as proteins and nucleic acids. This structural feature has been leveraged in designing analogs with enhanced binding affinities for specific receptors or enzymes. Computational studies using molecular docking techniques have provided valuable insights into how this compound interacts with its target molecules at the atomic level.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against normal human cells while showing potent inhibitory effects against cancer cell lines. However, further investigations are required to fully understand its long-term effects and potential off-target activities. Regulatory agencies have emphasized the importance of conducting thorough safety assessments before advancing such compounds into clinical trials.

From an industrial perspective, the production of this compound requires state-of-the-art facilities equipped with high-purity reagents and advanced analytical instruments. Quality control measures are strictly implemented to ensure consistency in product quality and compliance with international standards. The demand for such compounds is driven by the increasing need for innovative therapeutic agents in an ever-evolving healthcare landscape.

In conclusion, 5-4-(4-fluorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile represents a cutting-edge molecule with promising applications in drug development. Its unique structure and functional groups make it a valuable asset in both academic research and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing medical science.